Cas no 465514-03-8 (3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride)

• Product Name: 3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride
• CAS No: 465514-03-8
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• MDL: MFCD03407359
• CID: 842343
• PubChem ID: 2779766
• Update Time: 2025-11-02

3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride
• 3-(4-methoxyphenyl)-5-methyl-1,2-oxazole-4-carbonyl chloride
• AC1MCWA4
• AG-F-59765
• CTK4I9443
• MO00394
• MolPort-000-144-968
• SBB101001
• BP-10309
• 465514-03-8
• 3-(4-methoxyphenyl)-5-methylisoxazole-4-carbonylchloride
• DTXSID20381540
• MFCD03407359
• 3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride
• BS-28540
• SCHEMBL2723582
• 3-(4-methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride, AldrichCPR
• 3-(4-methoxyphenyl)-5-methylisoxazole-4-carbonyl chloride

• MDL： MFCD03407359
• Inchi： 1S/C12H10ClNO3/c1-7-10(12(13)15)11(14-17-7)8-3-5-9(16-2)6-4-8/h3-6H,1-2H3
• InChI Key： FABGSPUDPOKWCR-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C)ON=C1C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 251.03500
• Monoisotopic Mass: 251.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33000
• LogP: 3.03760

3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride Security Information

• Hazard Category Code： 36
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R34

Additional information on 3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride

Comprehensive Overview of 3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride (CAS No. 465514-03-8)

3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride (CAS No. 465514-03-8) is a specialized isoxazole derivative widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic carbonyl chlorides, which are pivotal intermediates in the synthesis of bioactive molecules. With the increasing demand for novel drug candidates and crop protection agents, 3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride has garnered significant attention in both academic and industrial settings.

The molecular structure of 3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride features a reactive carbonyl chloride group attached to an isoxazole ring, which is further substituted with a 4-methoxyphenyl moiety and a methyl group. This unique arrangement imparts distinct chemical properties, making it a versatile building block for amide coupling reactions and other derivatization processes. Researchers often explore its potential in designing enzyme inhibitors and receptor modulators, addressing current challenges in drug discovery.

In recent years, the application of 3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride has expanded into the development of antimicrobial agents and anti-inflammatory compounds. With the global rise in antibiotic resistance, scientists are investigating its derivatives as potential candidates for next-generation therapeutics. Additionally, its role in crop protection chemicals aligns with the growing emphasis on sustainable agriculture, addressing common queries like "How can isoxazole derivatives improve pesticide efficacy?"

The synthesis of 3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride typically involves multi-step organic reactions, starting from readily available precursors such as 4-methoxyacetophenone. Optimized protocols ensure high yield and purity, catering to the stringent requirements of pharmaceutical-grade intermediates. Analytical techniques like HPLC and NMR spectroscopy are employed to verify its structural integrity, a topic frequently searched by quality control professionals.

Market trends indicate a steady demand for 3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride, driven by its utility in small-molecule drug development. Industry reports highlight its relevance in targeting kinase pathways and GPCRs, which are hot topics in precision medicine. Furthermore, its compatibility with green chemistry principles resonates with environmentally conscious manufacturers, answering popular questions such as "Are isoxazole-based intermediates eco-friendly?"

Storage and handling of 3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride require standard laboratory precautions to maintain stability. It is recommended to store the compound in a cool, dry environment under inert atmosphere, avoiding prolonged exposure to moisture. These protocols align with general best practices for acid chlorides, a subject often explored in chemical safety forums.

In conclusion, 3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride (CAS No. 465514-03-8) represents a critical tool in modern synthetic chemistry. Its applications span from pharmaceutical intermediates to agrochemical research, addressing contemporary needs in healthcare and agriculture. As research progresses, this compound is poised to play an even greater role in addressing global challenges, making it a subject of enduring scientific and commercial interest.